Cas no 3042-00-0 ((2-Benzimidazolylthio)acetic acid)

(2-Benzimidazolylthio)acetic acid is a heterocyclic organic compound featuring a benzimidazole core linked to an acetic acid moiety via a thioether bridge. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The compound serves as a versatile intermediate, particularly in the development of biologically active molecules, owing to its ability to participate in nucleophilic substitution and metal coordination reactions. Its benzimidazole component contributes to enhanced stability and binding affinity, while the thioacetic acid group offers functionalization potential. The product is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Proper handling under standard laboratory conditions is recommended.

(2-Benzimidazolylthio)acetic acid structure

3042-00-0 structure

Product Name:(2-Benzimidazolylthio)acetic acid

CAS No:3042-00-0

MF:C₉H₈N₂O₂S

MW:208.237020492554

MDL:MFCD00022673

CID:84588

PubChem ID:137805

Update Time:2025-11-01

(2-Benzimidazolylthio)acetic acid Chemical and Physical Properties

Names and Identifiers

- (2-Benzimidazolylthio)acetic acid
- (1H-Benzoimidazol-2-ylsulfanyl)acetic acid
- 2-(1H-benzimidazol-2-ylsulfanyl)acetic acid
- (2-BENZIMIDAZOLYLTHIO)-ACETIC ACID
- 2-benzimidazol-2-ylthioacetic acid
- Aceticacid, (1H-benzimidazol-2-ylthio)- (9CI)
- Acetic acid, (2-benzimidazolylthio)-(6CI,7CI,8CI)
- 2-(Carboxymethylmercapto)benzimidazole
- 2-(Carboxymethylthio)benzimidazole
- NSC14186
- NCI60_000921
- AKOS000206221
- NCGC00013185-02
- FT-0604602
- CCG-38162
- DTXSID70184508
- 2-((1H-benzo[d]imidazol-2-yl)thio)acetic acid
- HMS2354L22
- HMS587D06
- SMR000135145
- 2-(1H-benzo[d]imidazol-2-ylthio)acetic acid
- (1H-benzimidazol-2-ylthio)acetic acid
- MFCD00022673
- NCGC00013185
- 2-((1H-benzo[d]imidazol-2-yl)thio)aceticacid
- MS-11241
- SCHEMBL3515244
- 2-(2-benzimidazolylthio)acetic acid
- (2-benzimidazolylthio) acetic acid
- NCI14186
- NSC-14186
- Maybridge1_003613
- 2-(Benzimidazolylthio) acetic acid
- Cambridge id 5131438
- NCIStruc1_000413
- Oprea1_133238
- Oprea1_618077
- AE-641/00387011
- EU-0001033
- (2-Benzimidazolythio)acetic acid
- MLS000530168
- EN300-79035
- F0039-0156
- CBDivE_001689
- NCGC00096306-01
- NCIStruc2_001172
- Z55903459
- BB 0219685
- (1H-benzimidazol-2-ylsulfanyl)acetic acid
- Acetic acid, 2-(1H-benzimidazol-2-ylthio)-
- (1H-benzimidazol-3-ium-2-ylsulfanyl)acetate
- W-202255
- BDBM50371224
- UYNVBLJQBCTRKV-UHFFFAOYSA-N
- 2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetic acid
- ChemDiv1_000072
- (1H-Benzimidazol-2-ylsulphanyl)acetic acid
- CHEMBL394385
- NSC 14186
- 3042-00-0
- HMS551M05
- BBL000069
- STK387529
- ALBB-004692
- (1H-1,3-benzodiazol-2-ylsulfanyl)acetic acid
- DB-047777
- MDL： MFCD00022673
- Inchi： 1S/C9H8N2O2S/c12-8(13)5-14-9-10-6-3-1-2-4-7(6)11-9/h1-4H,5H2,(H,10,11)(H,12,13)
- InChI Key： UYNVBLJQBCTRKV-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)C1=NC2C=CC=CC=2N1
- BRN： 11825

Computed Properties

Exact Mass: 208.03100
Monoisotopic Mass: 208.031
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 91.3A^2

Experimental Properties

Color/Form: Not available
Density: 1.5
Melting Point: 214-215°C (dec.)
Boiling Point: 475.3 °C at 760 mmHg
Flash Point: 241.3 °C
PSA: 91.28000
LogP: 1.73960
Solubility: Not available

(2-Benzimidazolylthio)acetic acid Security Information

Hazard Statement： Irritant
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S26-S36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R36/37/38

(2-Benzimidazolylthio)acetic acid Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2-Benzimidazolylthio)acetic acid Pricemore >>

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(2-Benzimidazolylthio)acetic acid Suppliers

Amadis Chemical Company Limited

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(CAS:3042-00-0)(2-Benzimidazolylthio)acetic acid

Order Number:A820365

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:09

Price ($):432.0

Email:sales@amadischem.com

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